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Compound of Interest

Compound Name: 9-Eicosyne
CAS No.: 71899-38-2
Cat. No.: B14457290
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis, purification, and analytical
characterization of 9-Eicosyne, a long-chain internal alkyne. The information herein is intended
to guide researchers in establishing a robust analytical standard for use in various scientific
applications, including drug development and metabolic studies.

Physicochemical Properties of 9-Eicosyne

A comprehensive understanding of the physicochemical properties of 9-Eicosyne is
fundamental for its application as an analytical standard.
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Property Value Source

Molecular Formula C20H3s --INVALID-LINK--

Molecular Weight 278.52 g/mol --INVALID-LINK--

CAS Number 71899-38-2 --INVALID-LINK--

Appearance COIOT_ZSS to fight yellow fiquid General knowledge
or soli

N ] 351.3 °C at 760 mmHg
Boiling Point ) --INVALID-LINK--
(estimated)

Melting Point Not precisely determined General knowledge

Insoluble in water; soluble in
N organic solvents (e.g., hexane,
Solubility ] General knowledge
dichloromethane, ethyl

acetate)

logP 9.9 (estimated) --INVALID-LINK--

Synthesis and Purification of 9-Eicosyne

The following protocol describes a reliable method for the synthesis of 9-Eicosyne via the
alkylation of a terminal alkyne.[1][2]

Synthesis Workflow
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Synthesis of 9-Eicosyne

Sodium Amide (NaNH2)
in liquid NH3

1-Bromodecane

Deprotonation

Akytation (SN2) 4 Crude 9-Eicosyne

1-Decyne

% | Sodium Decynide

\

Purification Workflow
. Column Chromatography Purity Assessment Pure 9-Eicosyne
- —> — —
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Stability Study Design

Prepare & Characterize
9-Eicosyne Standard

l

Store at Different Conditions
(Long-term, Accelerated, Forced Degradation)

'

Analyze at Time Points
(GC-MS, HPLC)

:

Evaluate Purity & Degradation

l

Establish Retest Period

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Application Notes and Protocols for the Analytical
Standard of 9-Eicosyne]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14457290/docs#application-notes-and-protocols-for-
the-analytical-standard-of-9-eicosyne]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b14457290/docs#application-notes-and-protocols-for-the-analytical-standard-of-9-eicosyne
https://www.benchchem.com/product/b14457290/docs#application-notes-and-protocols-for-the-analytical-standard-of-9-eicosyne
https://www.benchchem.com/product/b14457290/docs#application-notes-and-protocols-for-the-analytical-standard-of-9-eicosyne
https://www.benchchem.com/product/b14457290/docs#application-notes-and-protocols-for-the-analytical-standard-of-9-eicosyne
https://www.benchchem.com/product/b14457290?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14457290?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

